7-(4-chlorophenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(4-chlorophenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H16ClN3OS/c22-16-7-5-14(6-8-16)17-12-27-19-18(17)23-21(24-20(19)26)25-10-9-13-3-1-2-4-15(13)11-25/h1-8,12H,9-11H2,(H,23,24,26)
• InChI Key: LKHCCVDCBRBVHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=NC4=C(C(=O)N3)SC=C4C5=CC=C(C=C5)Cl
• Molecular Formula: C21H16ClN3OS
• Molecular Weight: 393.9 g/mol

Description

7-(4-chlorophenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H16ClN3OS and its molecular weight is 393.89. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Inflammatory Properties

A range of thieno[3,2-d]pyrimidine derivatives, including structures similar to the chemical , have been extensively studied for their antimicrobial and anti-inflammatory properties. These compounds have shown significant activities against various bacterial and fungal strains. For instance, novel thieno[3,2-d]pyrimidine derivatives demonstrated remarkable activity against fungi, bacteria, and inflammation, suggesting potential as antimicrobial and anti-inflammatory agents (Tolba et al., 2018) (Hafez et al., 2016).

Antitumor and Anticancer Activities

The structural framework of thieno[3,2-d]pyrimidine has been leveraged to synthesize compounds with notable antitumor activities. Some compounds structurally related to 7-(4-chlorophenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one have shown potent anticancer activity, comparable to known chemotherapy drugs, on various human cancer cell lines including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines (Hafez & El-Gazzar, 2017) (Kandeel et al., 2013).

Antimicrobial and Antitubercular Activities

Compounds with a similar chemical backbone have been synthesized and evaluated for their antimicrobial activity against bacterial and fungal strains and in vitro antituberculosis activity. This highlights the potential of such compounds in treating infectious diseases, including tuberculosis (Chandrashekaraiah et al., 2014).

Structural Analysis and Crystallography

The chemical structure and crystallography of related compounds have been studied to understand their molecular configurations and interactions, shedding light on their potential pharmaceutical applications. This includes the analysis of molecular linkages and hydrogen bond formations within crystal structures (Mague et al., 2017).